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Compound of Interest

Compound Name: Solvent Yellow 56

Cat. No.: B7821021

Application Notes and Protocols for Solvent
Yellow 56

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 56, also known as C.I. 11021, is a synthetic azo dye characterized by its
reddish-yellow hue.[1][2] It is @ non-polar compound, rendering it insoluble in water but soluble
in a variety of organic solvents.[3][4] This lipophilic nature makes it a valuable tool in laboratory
settings for the selective staining of non-polar substances such as oils, fats, waxes, and lipids.
[5] Its primary application in research is as a histological stain for the visualization of
intracellular and extracellular lipid deposits.

Principle of Application

The utility of Solvent Yellow 56 as a lipid stain is based on its preferential solubility in fats over
the solvent in which it is applied. When a saturated solution of the dye is applied to a tissue
section, the dye will selectively partition into the lipid droplets, coloring them a vibrant yellow to
reddish-yellow. This allows for the microscopic visualization and localization of lipids within cells
and tissues.
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The following table summarizes the key quantitative data for Solvent Yellow 56.

Property Value Reference
Chemical Formula Ci6H19Ns

Molecular Weight 253.34 g/mol

Appearance Deep reddish-yellow powder

Melting Point 94-96 °C

Solubility in Water (25°C) 264 pg/L

Solubility in Organic Solvents

(20°C)
Acetone 171.3g/L
Butyl Acetate 146.3 g/L
Dichloromethane 500 g/L
Ethyl Alcohol 41.4 g/lL

Methylbenzene (Toluene) 371.9 g/L

Experimental Protocols
Preparation of Solvent Yellow 56 Stock Solution (1% wi/v)

Objective: To prepare a concentrated stock solution of Solvent Yellow 56 that can be stored
and diluted to various working concentrations.

Materials:

Solvent Yellow 56 powder (CAS No: 2481-94-9)

Ethanol (Absolute)

50 mL conical tube or volumetric flask

Magnetic stirrer and stir bar
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e Weighing balance
e Spatula and weighing paper

Procedure:

Weighing: Accurately weigh 0.5 g of Solvent Yellow 56 powder using a weighing balance.
 Dissolving: Transfer the powder to a 50 mL conical tube or volumetric flask.
¢ Solvent Addition: Add approximately 40 mL of absolute ethanol to the flask.

e Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the
solution until the dye is completely dissolved. Gentle warming in a water bath (not exceeding
40°C) can aid in dissolution.

» Final Volume Adjustment: Once the dye is fully dissolved, add absolute ethanol to bring the
final volume to 50 mL.

o Storage: Store the stock solution in a tightly sealed, light-protected container at room
temperature. The solution is stable for several months.

Preparation of Solvent Yellow 56 Working Solution (0.5%
wiv)

Objective: To prepare a working solution for staining applications.
Materials:

* 1% (w/v) Solvent Yellow 56 stock solution

Ethanol (70%)

Distilled water

50 mL graduated cylinder

50 mL conical tube
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Procedure:

 Dilution Calculation: To prepare a 0.5% working solution from a 1% stock solution, a 1:2
dilution is required.

e Mixing: In a 50 mL conical tube, mix 25 mL of the 1% Solvent Yellow 56 stock solution with
25 mL of 70% ethanol.

« Filtration (Optional but Recommended): For optimal staining results, filter the working
solution through a 0.22 um syringe filter to remove any undissolved particles.

e Usage: The working solution is now ready for use in staining protocols. It is recommended to
prepare the working solution fresh before each use.

Mandatory Visualization
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Workflow for Preparation of Solvent Yellow 56 Solutions

Stock Solution Preparation (1% wi/v)

Weigh 0.5g of
Solvent Yellow 56 Powder

:

Dissolve in 40mL
Absolute Ethanol

:

Adjust Volume to 50mL
with Absolute Ethanol

:

Store in a Tightly Sealed,
Light-Protected Container

|
IUse as needed

Working Sqution#Preparation (0.5% wiv)

Dilute 1% Stock Solution
1:2 with 70% Ethanol

'

Filter through 0.22um Syringe Filter
(Recommended)

:

Ready for Staining Applications

Click to download full resolution via product page

Caption: Workflow for preparing Solvent Yellow 56 stock and working solutions.
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Safety Precautions

Solvent Yellow 56 may be harmful if swallowed and can cause skin and eye irritation. It is
recommended to handle the powder in a well-ventilated area or a fume hood. Always wear
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, when handling the dye in its powder form and in solution. Dispose of waste according to
institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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